N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-3-(trifluoromethyl)aniline

• IUPAC Name: 1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-[3-(trifluoromethyl)phenyl]methanimine
• InChI: InChI=1S/C13H7ClF3N3S/c14-11-10(20-4-5-21-12(20)19-11)7-18-9-3-1-2-8(6-9)13(15,16)17/h1-7H
• InChI Key: YGLYQOKCJRHLRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N=CC2=C(N=C3N2C=CS3)Cl)C(F)(F)F
• Molecular Formula: C13H7ClF3N3S
• Molecular Weight: 329.73 g/mol

Description

“N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]-3-(trifluoromethyl)aniline” is a chemical compound that belongs to the class of thiazoles. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name and InChI code. The compound contains a thiazole ring, which is planar and aromatic. The aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antimicrobial Activity

. This makes the compound potentially useful in the development of new antimicrobial drugs.

Antiretroviral Activity

. This suggests that the compound could be used in the treatment of retroviral infections, such as HIV.

Antifungal Activity

.

Anticancer Activity

. Therefore, the compound could potentially be used in the development of new anticancer drugs.

Anti-Alzheimer Activity

. This suggests that the compound could be used in the development of drugs for treating Alzheimer’s.

Antihypertensive Activity

. This means that the compound could potentially be used in the treatment of high blood pressure.

Antioxidant Activity

. This suggests that the compound could be used in the development of antioxidant drugs.

Hepatoprotective Activity

. This suggests that the compound could potentially be used in the treatment of liver diseases.

Mechanism of Action

Target of Action

Compounds containing imidazole and thiazole moieties have been reported to show a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and proteins, leading to different therapeutic effects.

Mode of Action

For instance, some imidazole derivatives inhibit the activity of certain enzymes, while others may bind to specific receptors, altering their function .

Biochemical Pathways

For example, some imidazole derivatives have been reported to modulate proinflammatory cytokines and the catecholaminergic and serotonergic pathways .

Pharmacokinetics

Imidazole and thiazole derivatives are generally known for their good solubility in water and other polar solvents, which can influence their absorption and distribution in the body .

Result of Action

Compounds containing imidazole and thiazole moieties have been reported to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially affect the action of compounds containing imidazole and thiazole moieties .